Cas no 787630-06-2 (4,5,6,7-tetrabromo-1H-benzimidazol-2-amine)
787630-06-2 structure
Product Name:4,5,6,7-tetrabromo-1H-benzimidazol-2-amine
CAS No:787630-06-2
MF:C7H3Br4N3
MW:448.734817743301
CID:2802165
PubChem ID:11224695
Update Time:2025-04-21
4,5,6,7-tetrabromo-1H-benzimidazol-2-amine Chemical and Physical Properties
Names and Identifiers
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- 787630-06-2
- 2-amino-4,5,6,7-tetrabromo-1H-benzimidazole
- SCHEMBL1760582
- DTXSID90459301
- CHEMBL373938
- 4,5,6,7-tetrabromo-1H-benzimidazol-2-amine
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- Inchi: 1S/C7H3Br4N3/c8-1-2(9)4(11)6-5(3(1)10)13-7(12)14-6/h(H3,12,13,14)
- InChI Key: WPQXWZSBYPCXKC-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=C(C2=C1NC(N)=N2)Br)Br)Br
Computed Properties
- Exact Mass: 448.70195Da
- Monoisotopic Mass: 444.70605Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 54.7Ų
4,5,6,7-tetrabromo-1H-benzimidazol-2-amine Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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